Cas no 157088-98-7 (11-Deoxo-6-oxo-5alpha,6-dihydrojervine)

• Product Name: 11-Deoxo-6-oxo-5alpha,6-dihydrojervine
• CAS No: 157088-98-7
• MF: C₂₇H₄₁NO₃
• MW: 427.619348287582
• CID: 6765147
• Update Time: 2024-03-03

11-Deoxo-6-oxo-5alpha,6-dihydrojervine Chemical and Physical Properties

Names and Identifiers

• Tortifolisine
• Ebeiensine
• (-)-Tortifolisine
• 11-Deoxo-6-oxo-5alpha,6-dihydrojervine

• Inchi： 1S/C27H41NO3/c1-14-9-24-25(28-13-14)16(3)27(31-24)8-6-18-19(15(27)2)11-21-20(18)12-23(30)22-10-17(29)5-7-26(21,22)4/h14,16-18,20-22,24-25,28-29H,5-13H2,1-4H3/t14-,16+,17-,18+,20-,21-,22+,24+,25-,26+,27-/m0/s1
• InChI Key： KYELXPJVGNZIGC-GKFGJCLESA-N
• SMILES： C[C@@H]1CN[C@H]2[C@@H](C)[C@]3(C(C)=C4[C@H]([C@H]5[C@H](C4)[C@@]4([C@H](C[C@@H](O)CC4)C(=O)C5)C)CC3)O[C@@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• XLogP3: 2.624

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Jerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Jerveratrum-type alkaloids